Cas no 250726-39-7 (Ethyl 2-(methylthio)pyrimidine-4-carboxylate)

• Product Name: Ethyl 2-(methylthio)pyrimidine-4-carboxylate
• CAS No: 250726-39-7
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• MDL: MFCD11226175
• CID: 1039380
• PubChem ID: 15880594
• Update Time: 2025-06-25

Ethyl 2-(methylthio)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(methylthio)pyrimidine-4-carboxylate
• C8H10N2O2S
• ethyl 2-methylsulfanylpyrimidine-4-carboxylate
• 4-pyrimidinecarboxylic acid, 2-(methylthio)-, ethyl ester
• Ethyl 2-(methylsulfanyl)-4-pyrimidinecarboxylate
• LogP
• 2-(Methylthio)-4-pyrimidinecarboxylic acid ethyl ester
• AKOS006307222
• DTXSID00579084
• DB-067308
• SCHEMBL6989832
• AM9785
• SB55647
• AS-39621
• CS-W000753
• Ethyl2-(methylthio)pyrimidine-4-carboxylate
• MFCD11226175
• A817628
• ETHYL 2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLATE
• 250726-39-7

• MDL： MFCD11226175
• Inchi： 1S/C8H10N2O2S/c1-3-12-7(11)6-4-5-9-8(10-6)13-2/h4-5H,3H2,1-2H3
• InChI Key： DOJUQNDTUGUKLL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 198.0464
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 313.5°C at 760 mmHg
• Flash Point: 143.4°C
• Refractive Index: 1.552
• PSA: 52.08

Additional information on Ethyl 2-(methylthio)pyrimidine-4-carboxylate

Recent Advances in the Application of Ethyl 2-(methylthio)pyrimidine-4-carboxylate (CAS: 250726-39-7) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(methylthio)pyrimidine-4-carboxylate (CAS: 250726-39-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of diverse heterocyclic scaffolds with potential therapeutic applications. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanism of action, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 2-(methylthio)pyrimidine-4-carboxylate as a precursor for the development of kinase inhibitors. The research team successfully modified the pyrimidine core to create selective inhibitors of cyclin-dependent kinases (CDKs), showing promising results in preclinical cancer models. The compound's methylthio group was found to play a crucial role in binding interactions with the ATP-binding pocket of CDK2, as revealed by X-ray crystallography studies.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of novel antibacterial agents derived from Ethyl 2-(methylthio)pyrimidine-4-carboxylate. The modified compounds exhibited potent activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the low micromolar range. Structure-activity relationship (SAR) studies indicated that the ester functionality at the 4-position could be strategically modified to enhance membrane permeability while maintaining target affinity.

Emerging applications in neurodegenerative disease research have also been reported. A 2024 study in ACS Chemical Neuroscience described the development of neuroprotective agents using Ethyl 2-(methylthio)pyrimidine-4-carboxylate as a starting material. The resulting compounds demonstrated significant reduction of oxidative stress in neuronal cell cultures and showed potential for crossing the blood-brain barrier, as predicted by in silico modeling and confirmed by in vitro permeability assays.

The compound's utility extends to materials science, where recent work published in Advanced Materials (2023) explored its use in the synthesis of organic semiconductors. Researchers found that derivatives of Ethyl 2-(methylthio)pyrimidine-4-carboxylate could serve as electron-deficient units in donor-acceptor polymers, exhibiting interesting charge transport properties for potential applications in organic electronics and biosensors.

From a synthetic chemistry perspective, several novel methodologies have been developed to functionalize Ethyl 2-(methylthio)pyrimidine-4-carboxylate more efficiently. A 2023 Nature Protocols paper detailed a palladium-catalyzed cross-coupling approach that enables selective modification at the 2-, 4-, and 5-positions of the pyrimidine ring, significantly expanding the structural diversity accessible from this versatile intermediate.

Looking forward, the unique chemical properties of Ethyl 2-(methylthio)pyrimidine-4-carboxylate continue to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in the development of covalent inhibitors for challenging therapeutic targets. The compound's commercial availability and well-established synthetic routes ensure its continued importance in chemical biology and pharmaceutical research.